Cas no 952182-76-2 (Ethyl 3-(trifluoromethyl)picolinate)

Ethyl 3-(trifluoromethyl)picolinate structure

952182-76-2 structure

Product name:Ethyl 3-(trifluoromethyl)picolinate

CAS No:952182-76-2

MF:C₉H₈F₃NO₂

MW:219.160532951355

MDL:MFCD09864691

CID:1038558

PubChem ID:24213728

Ethyl 3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(trifluoromethyl)picolinate
- ethyl 3-(trifluoromethyl)-2-pyridine carboxylate
- Ethyl 3-(trifluoromethyl)picolite
- ETHYL 3-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLATE
- Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate (ACI)
- CS-0169740
- DTXSID70639987
- AB53859
- 952182-76-2
- 11Z-0838
- DA-34142
- SCHEMBL18137682
- MFCD09864691
- CNB18276
- AKOS005069526
- Ethyl3-(trifluoromethyl)picolinate
- Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate
- CNITUJQBBIMJBR-UHFFFAOYSA-N
- MDL： MFCD09864691
- Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)7-6(9(10,11)12)4-3-5-13-7/h3-5H,2H2,1H3
- InChI Key： CNITUJQBBIMJBR-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(F)(F)F)=CC=CN=1)OCC

Computed Properties

Exact Mass: 219.05100
Monoisotopic Mass: 219.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19000
LogP: 2.27710

Ethyl 3-(trifluoromethyl)picolinate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Ethyl 3-(trifluoromethyl)picolinate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174514-5g	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate	952182-76-2	95%	5g	$811	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043183-500mg	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate	952182-76-2	>95%	500mg	2648.0CNY	2021-07-06
Key Organics Ltd	11Z-0838-10G	ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate	952182-76-2	>95%	10g	£1056.00	2025-02-09
abcr	AB338971-10g	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, 95%; .	952182-76-2	95%	10g	€1783.30	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240380-1g	Ethyl 3-(trifluoromethyl)picolinate	952182-76-2	95+%	1g	￥1576.00	2024-04-24
A2B Chem LLC	AI64032-1g	Ethyl 3-(trifluoromethyl)picolinate	952182-76-2	>95%	1g	$343.00	2024-07-18
Crysdot LLC	CD11004906-5g	Ethyl 3-(trifluoromethyl)picolinate	952182-76-2	95+%	5g	$859	2024-07-19
abcr	AB338971-5g	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, 95%; .	952182-76-2	95%	5g	€1023.00	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043183-1g	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate	952182-76-2	>95%	1g	4063.0CNY	2021-07-06
Chemenu	CM174514-5g	Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate	952182-76-2	95%	5g	$811	2022-06-09

Ethyl 3-(trifluoromethyl)picolinate Production Method

Synthetic Circuit 1

87407-12-3

952182-76-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference

: Preparation of 5- or 8-substituted imidazo[1,5-a]pyridines as indoleamine and tryptophane 2,3-dioxygenases inhibitors for treatment and prophylaxis of diseases

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

126691-82-5

434319-41-2

18198-39-5

952182-76-2

Reaction Conditions

1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ; 3 h, 100 °C

Reference

: Bistrifluoromethylated organocuprate [Ph4P]+[Cu(CF3)2]-: synthesis, characterization and its application for trifluoromethylation of activated heteroaryl bromides, chlorides and iodides

Liu, He; Shen, Qilong, Organic Chemistry Frontiers, 2019, 6(14), 2324-2328

Ethyl 3-(trifluoromethyl)picolinate Raw materials

Ethyl 3-(trifluoromethyl)picolinate Preparation Products

Ethyl 3-(trifluoromethyl)picolinate (952182-76-2)

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